Cas no 2229148-04-1 (2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229148-04-1
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6338266
• PubChem ID: 165619374
• Update Time: 2025-10-10

2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid
• 2229148-04-1
• EN300-1849010

• Inchi： 1S/C11H11NO5/c1-17-10-3-2-6(12(15)16)4-8(10)7-5-9(7)11(13)14/h2-4,7,9H,5H2,1H3,(H,13,14)
• InChI Key： BGWDWWWKJSRWAA-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(2-Methoxy-5-Nitrophenyl)Cyclopropane-1-Carboxylic Acid (CAS No. 2229148-04-1)

2-(2-Methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS 2229148-04-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with a methoxy-nitrophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity or as a precursor for small-molecule inhibitors.

The compound's nitro group and carboxylic acid functionality enable diverse chemical modifications, aligning with trends in fragment-based drug design (FBDD). Recent studies highlight its relevance in targeting inflammatory pathways, a hot topic given the rising global focus on chronic diseases. Its lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability—a key challenge in CNS drug development.

From an industrial perspective, CAS 2229148-04-1 is synthesized via palladium-catalyzed cross-coupling or cyclopropanation reactions, methods frequently searched in AI-driven chemistry platforms. Environmental considerations are addressed through greener solvents like 2-methyl-THF, reflecting the industry's shift toward sustainable chemistry. Analytical characterization typically involves HPLC-MS and NMR, techniques central to quality control debates in online forums.

Emerging applications include its role in photoaffinity labeling probes for proteomics, a trending niche in chemical biology. Users often query its stability under acidic conditions or compatibility with amide coupling reagents—questions addressed by its robust performance in peptide conjugation. Regulatory databases confirm its non-hazardous status, ensuring compliance with global safety standards.

In material science, derivatives of 2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid show promise in liquid crystal formulations, a sector experiencing growth due to demand for flexible electronics. Patent analyses reveal its use in OLED materials, correlating with surges in searches for "organic semiconductors." Its electron-withdrawing nitro group enhances charge transport properties, a feature leveraged in optoelectronic device research.

The compound's cLogP (~1.8) and TPSA (~75 Ų) values position it favorably in Lipinski's Rule of Five discussions, a frequent topic in computational chemistry communities. Suppliers often highlight its availability as a BOC-protected intermediate, catering to peptide synthesis workflows. Storage recommendations emphasize ambient temperature stability, reducing logistical costs—a practical concern for bulk purchasers.

Future directions may explore its metal-organic framework (MOF) integration, given the nitro group's coordination potential. As AI-assisted retrosynthesis tools gain traction, this compound's modular structure serves as an ideal case study for algorithm training datasets. With rigorous purity specifications (>98%), it meets the stringent requirements of high-throughput screening platforms, reinforcing its role in modern drug discovery pipelines.